Cas no 98-19-1 (1-tert-Butyl-3,5-dimethylbenzene)

1-tert-Butyl-3,5-dimethylbenzene Properties

Names and Identifiers

• 1-(tert-Butyl)-3,5-dimethylbenzene
• 1-tert-butyl-3,5-dimethylbenzene
• 5-tert-Butyl-m-xylene
• 3,5 -dimethyl-tert.-butylbenzene
• Benzene, 1,3-dimethyl-5-(1,1-dimethylethyl)
• 1-(1,1-Dimethylethyl)-3,5-dimethylbenzene
• Benzene, 1,3-dimethyl-5-(1,1-dimethylethyl)-
• UNII-2GX9N8TLC9
• WLN: 1X1 & 1 & R C1 E1
• 1-tert-Butyl-3,5-dimethylbezene
• AI3-02460
• 5-t-butylmetaxylene
• 4-05-00-01130 (Beilstein Handbook Reference)
• 1,3-Dimethyl-5-tert-butylbenzene
• FZSPYHREEHYLCB-UHFFFAOYSA-
• LS-14112
• InChI=1/C12H18/c1-9-6-10(2)8-11(7-9)12(3,4)5/h6-8H,1-5H3
• 5-tert.-butyl-m-xylene
• 5-(tert-Butyl)-m-xylene
• 2,6-dimethyl-4-tert-butyl benzene
• Benzene, 5-tert-butyl-1,3-dimethyl-
• 98-19-1
• 1,3-dimethyl-5-tertiary-butylbenzene
• Benzene, 1-(1,1-dimethylethyl)-3,5-dimethyl-
• 1-?tert-?Butyl-?3,?5-?dimethylbenzene
• AKOS009031118
• CS-0179763
• m-Xylene, 5-tert-butyl-
• NSC 11016
• MFCD00008832
• B0965
• Xylometazoline Hydrochloride Imp. B (EP); Xylometazoline Imp. B (EP); 1-(1,1-Dimethylethyl)-3,5-dimethylbenzene; Xylometazoline Hydrochloride Imp. D (EP); Xylometazoline Hydrochloride Impurity D; Xylometazoline Impurity D
• EINECS 202-647-6
• XYLOMETAZOLINE HYDROCHLORIDE IMPURITY D [EP IMPURITY]
• NS00004094
• NSC-11016
• 1,3-dimethyl-5-tert-butyl-benzene
• 1-(1,1-dimethylethyl)-3,5-dimethyl-benzene
• DTXSID2052659
• 2GX9N8TLC9
• Q21099115
• 5-tert-Butyl-1,3-dimethylbenzene
• 5-t-butyl-1,3-dimethylbenzene
• FT-0620783
• NSC11016
• 4-tert-Butyl-2,6-dimethylbenzene
• E79141
• W-100088
• Z104498360
• 1-tert-Butyl-3,5-dimethylbenzene, 98%
• Benzene,1-dimethylethyl)-3,5-dimethyl-
• 5-t-butyl-m-xylene
• 1,3-dimethyl-5-t-butylbenzene
• SY048894
• EN300-21462
• BRN 1853314
• A845825
• 1-tert-butyl-3,5-dimethyl-benzene
• +Expand

• MDL： MFCD00008832
• InChIKey： FZSPYHREEHYLCB-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H18/c1-9-6-10(2)8-11(7-9)12(3,4)5/h6-8H,1-5H3
• SMILES： CC1=CC(=CC(=C1)C(C)(C)C)C
• BRN： 1853314

Computed Properties

• Exact Mass: 162.140851g/mol
• Surface Charge: 0
• XLogP3: 4.3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 162.140851g/mol
• Monoisotopic Mass: 162.140851g/mol
• Topological Polar Surface Area: 0Ų
• Heavy Atom Count: 12
• Complexity: 131
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 3.60090
• PSA: 0.00000
• Refractive Index: n20/D 1.495(lit.)
• Boiling Point: 202°C
• Melting Point: 86 ºC (ethanol )
• Vapor Pressure: 0.3±0.2 mmHg at 25°C
• Flash Point: Fahrenheit: 154.4 ° f < br / > Celsius: 68 ° C < br / >
• Solubility: Insuluble (3.9E-4 g/L) (25 ºC),
• Color/Form: Solids.
• PH: 7 (H2O, 20℃)
• Solubility: Not determined
• Density: 0.867 g/mL at 25 °C(lit.)

1-tert-Butyl-3,5-dimethylbenzene Security Information

• Symbol: GHS07
• RTECS：ZE3900000
• WGK Germany：3
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Risk Phrases： 36/37/38
• Signal Word：warning
• TSCA：Yes

1-tert-Butyl-3,5-dimethylbenzene Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons